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Compound of Interest

Compound Name: Simvastatin-d11

Cat. No.: B15145395

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the material safety and
properties of Simvastatin-d11. The following sections detail its chemical and physical
characteristics, safe handling protocols, and toxicological profile, with a focus on presenting
guantitative data in a clear and accessible format for laboratory and research professionals.

Chemical and Physical Properties

Simvastatin-d11 is the deuterated form of Simvastatin, a well-established HMG-CoA
reductase inhibitor used to lower cholesterol.[1][2] The inclusion of eleven deuterium atoms in
the 2,2-dimethylbutyrate side chain makes it a valuable internal standard for pharmacokinetic
and metabolic studies.[1] While its biological activity is expected to be similar to that of
Simvastatin, the isotopic labeling provides a distinct mass for analytical purposes.

The key physicochemical properties of Simvastatin-d11 are summarized in the table below. It
Is important to note that due to the nature of deuterated compounds, some data is based on
the non-labeled Simvastatin, as their macroscopic chemical properties are nearly identical.
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Property Value Reference
Chemical Formula C25H27D1105 [3]

CAS Number 1002347-74-1 [3]
Molecular Weight 429.634 g/mol [41[5]
Accurate Mass 429.341 [4115]
Appearance White to off-white solid [3][6]
Melting Point 127 - 132 °C (261 - 270 °F) [31[6]

Practically insoluble in water.
Solubility Freely soluble in chloroform, [7]

methanol, and ethanol.

log Pow (Octanol/Water) 4.68 [3]

Toxicological Information

The toxicological data for Simvastatin-d11 is primarily extrapolated from studies on
Simvastatin. The deuterated form is not expected to present new toxicological risks.
Simvastatin may cause skin irritation and potential harm to breast-fed children.
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Endpoint Data Species Reference

Acute Oral Toxicity

4,438 mg/k Rat 3
(LD50) g/kg [3]
Acute Oral Toxicity

3,800 mg/kg Mouse [8]
(LD50)

No component of this

product present at

levels greater than or

equal to 0.1% is
Carcinogenicity identified as a N/A [3]

probable, possible or

confirmed human

carcinogen by IARC

or ACGIH.
Mutagenic Effects No data available N/A [3]
Teratogenic Effects No data available N/A [3]

Experimental Protocols: Safe Handling and Storage

Given the potential hazards, adherence to strict safety protocols is mandatory when handling
Simvastatin-d11. The following workflow outlines the essential steps for safe handling in a
research environment.
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Storage

Store Frozen

Cleanup & Disposal

Remove and Dispose of Store in Tightly
Contaminated PPE Sealed Container

ealed Containers
Preparation Handling
Don Personal Protective Prepare Well-Ventilated Area
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Click to download full resolution via product page
Safe Handling Workflow for Simvastatin-d11
Detailed Methodologies:

e Engineering Controls: All handling of Simvastatin-d11 powder should be conducted in a
certified laboratory fume hood or other ventilated enclosure to minimize inhalation exposure.

[3]
o Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety glasses with side-shields are required.[3]

o Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn. Gloves must be
inspected prior to use and disposed of properly after handling.[3]

o Body Protection: A lab coat or other protective clothing is necessary to prevent skin
contact.[3]
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e Handling Procedures:
o Avoid the formation of dust and aerosols during weighing and transfer.[3]
o Use appropriate tools (e.g., spatulas) to handle the solid material.
o For dissolution, add the solvent to the solid slowly to prevent splashing.

» Storage: Simvastatin-d11 should be stored frozen in a tightly sealed container to maintain
its stability.[3]

o Disposal: All waste materials, including contaminated PPE and empty containers, should be
disposed of as hazardous chemical waste in accordance with local, state, and federal
regulations.[6]

Stability and Reactivity

Simvastatin-d11 is stable under recommended storage conditions.[3] However, it is
incompatible with strong oxidizing agents.[3] Hazardous decomposition products formed under
fire conditions include carbon oxides.[3]

First-Aid Measures

In the event of exposure to Simvastatin-d11, the following first-aid measures should be taken
immediately:
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Exposure Route First-Aid Procedure Reference

Move the person to fresh air. If
) breathing is difficult, give
Inhalation _ [6]
oxygen. Seek medical

attention.

Immediately wash the affected
area with soap and plenty of
) water for at least 15 minutes.
Skin Contact ) [6]
Remove contaminated
clothing. Seek medical

attention if irritation persists.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and

Eye Contact _ o [6]
easy to do. Continue rinsing.
Seek medical attention if

irritation persists.

Do NOT induce vomiting.
Ingestion Rinse mouth with water. Seek 9]

immediate medical attention.

This guide is intended to provide comprehensive safety and handling information for
Simvastatin-d11 in a research setting. It is crucial for all personnel to be familiar with this
information and to adhere to all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
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